Cas no 2228555-02-8 (4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid)

4-Amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid is a specialized organic compound featuring a pyridine core substituted with methoxy and methyl groups, coupled with a butanoic acid side chain bearing an amino functionality. This structure confers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of both amino and carboxyl groups allows for further derivatization, enabling the synthesis of more complex molecules. Its well-defined heterocyclic framework enhances stability and reactivity, making it suitable for use in medicinal chemistry and material science. The compound's purity and structural specificity ensure consistent performance in research and industrial processes.
4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid structure
2228555-02-8 structure
Product Name:4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid
CAS No:2228555-02-8
MF:C11H16N2O3
MW:224.256342887878
CID:5804464
PubChem ID:165708119
Update Time:2025-06-12

4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid
    • 2228555-02-8
    • EN300-1762266
    • Inchi: 1S/C11H16N2O3/c1-7-3-9(6-13-11(7)16-2)8(5-12)4-10(14)15/h3,6,8H,4-5,12H2,1-2H3,(H,14,15)
    • InChI Key: KZRGGZALONWFNQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C)C=C(C=N1)C(CN)CC(=O)O

Computed Properties

  • Exact Mass: 224.11609238g/mol
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 85.4Ų

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Additional information on 4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid

Research Briefing on 4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid (CAS: 2228555-02-8)

In recent years, the compound 4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid (CAS: 2228555-02-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and butanoic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid. Recent publications highlight novel catalytic methods that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological investigations have revealed that 4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid exhibits notable activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies suggest its potential in treating neurological disorders, such as epilepsy and neuropathic pain. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

Additionally, recent structural-activity relationship (SAR) studies have explored modifications to the core structure of 4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid to enhance its efficacy and reduce off-target effects. These efforts have led to the identification of derivatives with improved binding affinity and selectivity, paving the way for next-generation therapeutics.

In conclusion, the ongoing research on 4-amino-3-(6-methoxy-5-methylpyridin-3-yl)butanoic acid (CAS: 2228555-02-8) underscores its potential as a versatile scaffold in drug discovery. The compound's unique chemical properties and promising pharmacological profile make it a focal point for future studies aimed at addressing unmet medical needs. Continued exploration of its mechanisms and applications will likely yield significant breakthroughs in the coming years.

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